molecular formula C23H23N3O3S B6425590 1-methyl-3-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione CAS No. 2034296-47-2

1-methyl-3-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

Cat. No.: B6425590
CAS No.: 2034296-47-2
M. Wt: 421.5 g/mol
InChI Key: ZRZNNDSJALVOIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-methyl-3-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-1,3-dihydro-2λ⁶,1,3-benzothiadiazole-2,2-dione features a benzothiadiazole-dione core fused with a methyl group and a naphthalene-1-carbonyl-substituted piperidine moiety. The piperidine ring may enhance bioavailability, while the naphthalene group could facilitate π-π interactions .

Properties

IUPAC Name

[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-naphthalen-1-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N3O3S/c1-24-21-11-4-5-12-22(21)26(30(24,28)29)18-13-15-25(16-14-18)23(27)20-10-6-8-17-7-2-3-9-19(17)20/h2-12,18H,13-16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZRZNNDSJALVOIL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

421.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Functional Group Analysis

The target compound’s benzothiadiazole-dione core distinguishes it from analogs with pyridine, benzimidazolone, or benzisothiazole scaffolds. Key comparisons include:

3-Bromo-2-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyridine ()
  • Core : Pyridine
  • Key Substituents : Bromo, naphthalene-1-carbonyl-piperidinyl
  • Molecular Weight : 423.25
  • The bromine atom may enhance halogen bonding but increase molecular weight .
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-2-(1-piperidinylmethyl)phenyl 1-naphthoate ()
  • Core : Benzisothiazole sulfone
  • Key Substituents : Naphthoate ester, piperidinylmethyl
  • Molecular Weight : 525.62
  • Properties : The sulfone group increases polarity, while the naphthoate ester contributes to lipophilicity. Unlike the target compound, this lacks the fused dione system, reducing rigidity .
Domperidone ()
  • Core : Benzimidazolone
  • Key Substituents : Chloro, piperidinyl
  • Molecular Weight : 425.91
  • Properties : As a dopamine antagonist, domperidone’s benzimidazolone core highlights the pharmacological relevance of piperidine-containing heterocycles. The target compound’s benzothiadiazole-dione may offer distinct electronic properties for alternative receptor interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.